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Compound of Interest

Compound Name: EDTA disodium salt

Cat. No.: B8817717

Technical Support Center: EDTA Disodium Salt
Dissolution

This technical support center provides troubleshooting guidance and frequently asked
guestions to assist researchers, scientists, and drug development professionals in completely
dissolving EDTA disodium salt in aqueous solutions.

Troubleshooting Guide

Encountering issues while dissolving EDTA disodium salt is a common laboratory hurdle. The

following guide addresses specific problems with their probable causes and recommended
solutions.
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Problem

Probable Cause

Solution

EDTA disodium salt is not
dissolving or is dissolving very

slowly.

The pH of the solution is too
low. EDTA disodium salt is
poorly soluble in neutral or
acidic water.[1][2][3]

Gradually add a concentrated
sodium hydroxide (NaOH)
solution or pellets while
continuously monitoring the
pH. The EDTA will dissolve as
the pH of the solution
approaches 8.0.[4][5][6][7]

A white precipitate forms in the

solution.

The pH has dropped, or the
solution is too concentrated for

the current pH.

Re-adjust the pH to 8.0 with
NaOH. If the issue persists,
consider diluting the solution
slightly and then adjusting the
pH.

The solution is cloudy even

after extensive stirring.

The pH is not yet optimal for

complete dissolution.

Continue to add NaOH in small
increments until the solution
becomes clear. Vigorous and
continuous stirring is crucial
throughout this process.[7] The
solution should clarify as the
pH nears 8.0.[8]

The pH overshoots 8.0

significantly.

Too much NaOH was added at

once.

If precise pH is critical for your
application, you may need to
start over. For less sensitive
applications, you can carefully
back-titrate with a dilute acid
like HCI, but be aware that this
will increase the salt
concentration of your final

solution.[7]

Frequently Asked Questions (FAQs)

Q1: Why is my EDTA disodium salt not dissolving in water?
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Al: The most common reason for EDTA disodium salt failing to dissolve is an incorrect pH.
The free acid form of EDTA and its disodium salt have limited solubility in water at neutral or
acidic pH. To achieve complete dissolution, especially for concentrations like 0.5 M, the pH of
the solution must be raised to approximately 8.0.[5][6][9] This is typically done by adding
sodium hydroxide (NaOH). The addition of a base deprotonates the remaining carboxylic acid
groups on the EDTA molecule, increasing its polarity and, consequently, its solubility in water.

[1]
Q2: What is the maximum solubility of EDTA disodium salt in water?

A2: The solubility of EDTA disodium salt is highly dependent on the pH of the solution. While it
is sparingly soluble in neutral water, its solubility increases significantly with an increase in pH.
At a pH of 8.0, it is possible to prepare a 0.5 M stock solution.[4][5][9]

Q3: Can | heat the solution to speed up dissolution?

A3: While gentle warming can sometimes aid in dissolving solutes, the primary factor for
dissolving EDTA disodium salt is pH adjustment.[10] Simply heating a neutral or acidic
solution of EDTA will not lead to complete dissolution. The most effective method is to maintain
vigorous stirring while raising the pH to 8.0 with NaOH.[5][6]

Q4: How do | prepare a 0.5 M EDTA solution with a pH of 8.0?

A4: Below is a detailed experimental protocol for preparing a 1 L solution of 0.5 M EDTA at pH
8.0.

Experimental Protocol: Preparation of 1 L of 0.5 M EDTA,
pH 8.0

Materials:
o EDTA disodium salt dihydrate (C1oH14N2Na20s-2H20; Molar Mass: 372.24 g/mol )
e Sodium hydroxide (NaOH) pellets or a concentrated solution (e.g., 10 M)

e Deionized or distilled water
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2 L beaker

1 L graduated cylinder

Magnetic stirrer and stir bar

pH meter

Procedure:

Add 186.1 g of EDTA disodium salt dihydrate to a 2 L beaker.[4][5]
Add 800 mL of deionized water to the beaker.[4][5]

Place the beaker on a magnetic stirrer with a stir bar and begin stirring vigorously. The
solution will appear milky or cloudy.

While stirring, slowly add NaOH pellets or a concentrated NaOH solution. Monitor the pH of
the solution continuously with a pH meter.[9]

Continue to add NaOH until the pH of the solution reaches 8.0. As the pH approaches 8.0,
the EDTA will completely dissolve, and the solution will become clear.[4][5][6] Be patient, as
this process can take some time.[6]

Once the EDTA is fully dissolved and the pH is stable at 8.0, transfer the solutiontoa 1 L
graduated cylinder.

Add deionized water to bring the final volume to 1 L.[5][9]
Sterilize the solution by autoclaving if required for your application.[4][6]

Store the solution at room temperature.[6]

Quantitative Data for 0.5 M EDTA Solution Preparation:
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Mass of EDTA Approximate Approximate
Final Volume Disodium Salt Starting Volume of Amount of NaOH
Dihydrate (g) Water Pellets (g)
100 mL 18.61 80 mL ~2
500 mL 93.05 400 mL ~10
1L 186.1 800 mL ~20

Visual Guides

The following diagrams illustrate the troubleshooting workflow for EDTA dissolution and the
relationship between pH and the different forms of EDTA.
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Caption: Troubleshooting workflow for dissolving EDTA disodium salt.
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Caption: Relationship between pH, EDTA forms, and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to dissolve EDTA disodium salt completely in
agueous solutions?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817717#how-to-dissolve-edta-disodium-salt-
completely-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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